3,6-dichloro-N-[4-(1-piperidinyl)phenyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(4-piperidin-1-ylphenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H18Cl2N2OS/c21-13-4-9-16-17(12-13)26-19(18(16)22)20(25)23-14-5-7-15(8-6-14)24-10-2-1-3-11-24/h4-9,12H,1-3,10-11H2,(H,23,25)
• InChI Key: IKKBTIXQULOXAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C4=C(S3)C=C(C=C4)Cl)Cl
• Molecular Formula: C20H18Cl2N2OS
• Molecular Weight: 405.3 g/mol

Description

3,6-dichloro-N-[4-(1-piperidinyl)phenyl]-1-benzothiophene-2-carboxamide, commonly known as TAK-659, is a small-molecule inhibitor that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as protein kinase inhibitors and works by blocking the activity of certain enzymes that are involved in the growth and survival of cancer cells.

Mechanism of Action

TAK-659 works by inhibiting the activity of certain enzymes known as Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways that regulate the growth and survival of cancer cells. By blocking their activity, TAK-659 can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TAK-659 have been extensively studied in preclinical and clinical trials. The drug has been shown to inhibit the proliferation and survival of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels that supply nutrients to tumors). TAK-659 has also been shown to enhance the activity of other anticancer drugs, such as rituximab.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-659 is its specificity for BTK and ITK, which makes it a promising candidate for targeted cancer therapy. However, the drug has some limitations, such as its poor solubility in water and its potential for off-target effects. These limitations can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on TAK-659. One area of interest is the development of more potent and selective inhibitors of BTK and ITK. Another area of interest is the investigation of TAK-659 in combination with other anticancer drugs to enhance its efficacy. Additionally, there is a need for further research on the pharmacokinetics and pharmacodynamics of TAK-659 to optimize its dosing and minimize its potential for toxicity.

Scientific Research Applications

TAK-659 has been extensively studied in preclinical and clinical trials for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. The drug has shown promising results in inhibiting the growth and survival of cancer cells in vitro and in vivo.